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Compound Name:
3,5-Dimethyl-

benzenepropanamine

CAS No.: 142332-82-9

Cat. No.: B3102759

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-(3,5-dimethylphenyl)propan-1-

amine, a substituted phenethylamine derivative. In the absence of extensive published data on

this specific molecule, this document synthesizes information from structurally related

compounds and established chemical principles to offer a robust resource for research and

development.

Nomenclature and Structural Elucidation
The correct and systematic name for the compound with the common name 3,5-Dimethyl-
benzenepropanamine, as dictated by the International Union of Pure and Applied Chemistry

(IUPAC), is 3-(3,5-dimethylphenyl)propan-1-amine. Its unique Chemical Abstracts Service

(CAS) Registry Number is 142332-82-9.
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The structure consists of a propane-1-amine chain attached to a benzene ring at the third

carbon. The benzene ring is substituted with two methyl groups at the 3 and 5 positions relative

to the propylamino substituent.

Physicochemical Properties: A Predictive Analysis
Due to the limited availability of experimentally determined data, the physicochemical

properties of 3-(3,5-dimethylphenyl)propan-1-amine have been predicted using established

computational models and by drawing comparisons with analogous compounds. These

predictions are crucial for anticipating its behavior in various experimental and physiological

settings.

Property Predicted Value Method/Source

Molecular Formula C₁₁H₁₇N -

Molecular Weight 163.26 g/mol -

Boiling Point Approx. 240-260 °C
Based on related

phenylpropanamines

Melting Point Not readily predictable -

LogP (Octanol/Water) Approx. 2.5 - 3.5
QSAR models for

phenethylamines[1]

pKa (of amine) Approx. 10.0 - 10.5
Based on typical primary

alkylamines

Solubility

Sparingly soluble in water,

soluble in organic solvents

(e.g., ethanol, chloroform)

General amine properties

Note: These values are estimations and should be confirmed by experimental analysis.

Proposed Synthesis Protocol
While a specific, peer-reviewed synthesis for 3-(3,5-dimethylphenyl)propan-1-amine is not

readily available in the literature, a plausible and efficient synthetic route can be designed
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based on the well-established method of reductive amination.[2][3][4] This approach offers high

yields and good functional group tolerance.

The proposed synthesis involves a two-step, one-pot reaction starting from the corresponding

aldehyde, 3-(3,5-dimethylphenyl)propanal.

Experimental Protocol: Reductive Amination
Materials:

3-(3,5-dimethylphenyl)propanal

Ammonia (or a source like ammonium chloride)

A mild reducing agent (e.g., sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃))[3][4]

Methanol or Ethanol

Anhydrous Magnesium Sulfate or Sodium Sulfate

Diethyl ether or other suitable extraction solvent

Hydrochloric acid (for salt formation and purification, if desired)

Procedure:

Imine Formation: Dissolve 3-(3,5-dimethylphenyl)propanal in methanol. Add a solution of

ammonia in methanol (or ammonium chloride). Stir the mixture at room temperature. The

reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) to observe the formation of the intermediate

imine.

Reduction: Once imine formation is significant, carefully add sodium cyanoborohydride or

sodium triacetoxyborohydride in portions to the reaction mixture. The use of these milder

reducing agents is critical as they selectively reduce the imine in the presence of the starting

aldehyde.[3]
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Work-up: After the reaction is complete (as indicated by TLC or GC-MS), quench the reaction

by adding water. Remove the methanol under reduced pressure.

Extraction: Extract the aqueous residue with diethyl ether. Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate, and concentrate under reduced pressure to yield the crude 3-(3,5-

dimethylphenyl)propan-1-amine. Further purification can be achieved by vacuum distillation

or by converting the amine to its hydrochloride salt, recrystallizing, and then liberating the

free base.
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Hypothesized interaction with monoaminergic systems.

Conclusion and Future Directions
3-(3,5-dimethylphenyl)propan-1-amine represents an under-explored area within the vast

chemical space of substituted phenethylamines. This technical guide provides a foundational

understanding of its nomenclature, predicted properties, a plausible synthetic route, and an

inferred pharmacological profile.

For researchers and drug development professionals, this compound offers an opportunity to

investigate novel structure-activity relationships within the phenethylamine class. Future

research should focus on the experimental validation of the predicted physicochemical

properties, the optimization of the proposed synthesis, and a thorough in vitro and in vivo

characterization of its pharmacological effects on monoaminergic systems. Such studies will be

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3102759/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-3-5-dimethylphenyl-propan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3102759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


crucial in determining its potential as a research tool or a lead compound for therapeutic

development.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Global QSAR modeling of logP values of phenethylamines acting as adrenergic alpha-1
receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

2. DSpace [open.bu.edu]

3. masterorganicchemistry.com [masterorganicchemistry.com]

4. Reductive Amination - Chemistry Steps [chemistrysteps.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-(3,5-
dimethylphenyl)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3102759/docs#an-in-depth-technical-guide-to-3-3-5-
dimethylphenyl-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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